Cas no 40445-29-2 (b-Alanine,N-methyl-N-phenyl-, methyl ester)
40445-29-2 structure
Product Name:b-Alanine,N-methyl-N-phenyl-, methyl ester
CAS No:40445-29-2
MF:C11H15NO2
MW:193.242303133011
CID:334756
PubChem ID:337190
Update Time:2025-04-19
b-Alanine,N-methyl-N-phenyl-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- b-Alanine,N-methyl-N-phenyl-, methyl ester
- methyl 3-(N-methylanilino)propanoate
- methyl 3-[methyl(phenyl)amino]propanoate
- DTXSID10320049
- AKOS009086616
- NSC354288
- SCHEMBL9191054
- N-2-carbomethoxyethyl-N-methylaniline
- CQGQGDWHIPDSIQ-UHFFFAOYSA-N
- 40445-29-2
- NSC-354288
-
- Inchi: 1S/C11H15NO2/c1-12(9-8-11(13)14-2)10-6-4-3-5-7-10/h3-7H,8-9H2,1-2H3
- InChI Key: CQGQGDWHIPDSIQ-UHFFFAOYSA-N
- SMILES: O(C)C(CCN(C)C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 193.11
- Monoisotopic Mass: 193.11
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 176
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 29.5Ų
Experimental Properties
- Density: 1.071
- Boiling Point: 287.6°Cat760mmHg
- Flash Point: 110.2°C
- Refractive Index: 1.535
b-Alanine,N-methyl-N-phenyl-, methyl ester Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xingjie Wu,Linzhu Zhou,Yue Su,Chang-Ming Dong J. Mater. Chem. B, 2016,4, 2142-2152
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
40445-29-2 (b-Alanine,N-methyl-N-phenyl-, methyl ester) Related Products
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